Cas no 330942-85-3 (4-(2-Methylthiophenyl)benzoic acid)

4-(2-Methylthiophenyl)benzoic acid structure
330942-85-3 structure
Product Name:4-(2-Methylthiophenyl)benzoic acid
CAS No:330942-85-3
MF:C14H12O2S
MW:244.308882713318
MDL:MFCD18312621
CID:2822400
Update Time:2023-08-07

4-(2-Methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-METHYLTHIOPHENYL)BENZOIC ACID
    • 2'-(Methylthio)-1,1'-biphenyl-4-carboxylic acid
    • 4-(2-Methylthiophenyl)benzoic acid
    • MDL: MFCD18312621
    • Inchi: 1S/C14H12O2S/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9H,1H3,(H,15,16)
    • InChI Key: MVPXKWATHOXIKF-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.6

4-(2-Methylthiophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318383-5 g
4-(2-Methylthiophenyl)benzoic acid, 95%; .
330942-85-3 95%
5g
€1,159.00 2022-06-11
abcr
AB318383-5g
4-(2-Methylthiophenyl)benzoic acid, 95%; .
330942-85-3 95%
5g
€1159.00 2024-04-17
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